N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C17H15N3O2/c1-11-8-9-14-18-12(2)15(17(22)20(14)10-11)19-16(21)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,21)
• InChI Key: OMQAJSNVOLIUFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)C3=CC=CC=C3)C)C=C1
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is a chemical compound used in scientific research. It is a pyridopyrimidine derivative that has been found to be an effective ligand for imaging the translocator protein (TSPO) in the central nervous system (CNS) and peripheral tissues. It is highly bioactive and multipurpose heterocyclic motifs, having application in drugs, natural products, agrochemical, material science, and organic synthesis.

Synthesis Analysis

The synthesis of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide involves several steps. Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, prepared from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride and thiourea according to a known procedure, was transformed in two steps into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates.

Molecular Structure Analysis

The molecular formula of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is C17H14IN3O2. It has an average mass of 419.216 Da and a monoisotopic mass of 419.013062 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide include the transformation of methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates.

Scientific Research Applications

Anticancer Properties

The pyridopyrimidine scaffold has attracted attention in cancer research. Notably, N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide derivatives exhibit promising anticancer activity. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancers. .

Anti-Inflammatory Activity

Preclinical studies suggest that N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide derivatives possess anti-inflammatory properties. These compounds modulate inflammatory pathways, potentially impacting conditions like rheumatoid arthritis and inflammatory bowel diseases. .

Antiviral Agents

Researchers have explored the antiviral activity of pyridopyrimidine derivatives. While specific studies on our compound are limited, related structures have shown promise against viruses such as HIV-1. .

Tuberculosis Treatment

Imidazole-containing compounds, which share some structural features with pyridopyrimidines, have been investigated for their anti-tubercular potential. Although not directly related, this highlights the broader interest in N-heterocycles for combating infectious diseases. .